Ortho-Bromo Substituent Confers 13.3-Fold MAO-A Selectivity Over MAO-B in 2-Bromobenzylamine Scaffolds — Class-Level Inference from DSP-4
The ortho-bromobenzyl secondary amine scaffold, exemplified by DSP-4 (N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine), demonstrates a 13.3-fold selectivity for MAO-A (Ki = 6 × 10⁻⁶ M) over MAO-B (Ki = 8 × 10⁻⁵ M) in rat liver homogenates [1]. This selectivity profile is scaffold-dependent: the ortho-bromobenzyl group contributes to differential recognition within the MAO active site compared to unsubstituted benzylamines. In contrast, the simple primary amine 2-bromobenzylamine (without secondary N-alkylation) functions as a non-selective MAO inhibitor . The secondary amine N-alkylation pattern present in [(2-bromophenyl)methyl](hex-5-en-2-yl)amine is structurally analogous to the DSP-4 N-ethyl substitution, suggesting that this compound may engage the same MAO selectivity determinants, though direct experimental confirmation is currently absent from the published literature. [1]
| Evidence Dimension | MAO isoform selectivity (Ki ratio MAO-B / MAO-A) |
|---|---|
| Target Compound Data | Not directly measured; scaffold expected to exhibit ortho-bromobenzyl secondary amine selectivity profile based on DSP-4 precedent |
| Comparator Or Baseline | DSP-4 (N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine): Ki MAO-A = 6 μM, Ki MAO-B = 80 μM; 2-bromobenzylamine: non-selective MAO inhibition |
| Quantified Difference | 13.3-fold MAO-A selectivity (DSP-4) vs non-selective inhibition (2-bromobenzylamine primary amine) |
| Conditions | Rat liver mitochondrial MAO-A and MAO-B; Ki determined by Lineweaver-Burk kinetic analysis after 60 min incubation |
Why This Matters
For users procuring compounds for MAO-focused neuropharmacology programs, the ortho-bromobenzyl secondary amine chemotype offers a validated selectivity trajectory (MAO-A > MAO-B) that unsubstituted or primary benzylamines lack, guiding rational library design even in the absence of direct data for this specific compound.
- [1] Lyles, G.A.; Callingham, B.A. The effect of DSP-4 (N-[2-chloroethyl]-N-ethyl-2-bromobenzylamine) on monoamine oxidase activities in tissues of the rat. Journal of Pharmacy and Pharmacology, 1982, 34(11), 731-735. DOI: 10.1111/j.2042-7158.1982.tb04816.x View Source
